Cas no 1803901-29-2 (4-Cyanomethyl-1H-benzimidazole-7-acetic acid)

4-Cyanomethyl-1H-benzimidazole-7-acetic acid is a benzimidazole derivative with a cyanomethyl substituent at the 4-position and an acetic acid moiety at the 7-position. This compound is of interest in medicinal and organic chemistry due to its versatile functional groups, which enable further derivatization for pharmaceutical applications. The presence of both the cyanomethyl and acetic acid groups enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules, such as enzyme inhibitors or receptor modulators. Its structural features also contribute to potential solubility and binding properties, facilitating its use in drug discovery and development.

4-Cyanomethyl-1H-benzimidazole-7-acetic acid structure

1803901-29-2 structure

Product Name:4-Cyanomethyl-1H-benzimidazole-7-acetic acid

CAS No:1803901-29-2

MF:C₁₁H₉N₃O₂

MW:215.208061933517

CID:4816196

Update Time:2025-05-22

4-Cyanomethyl-1H-benzimidazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyanomethyl-1H-benzimidazole-7-acetic acid
- Inchi： 1S/C11H9N3O2/c12-4-3-7-1-2-8(5-9(15)16)11-10(7)13-6-14-11/h1-2,6H,3,5H2,(H,13,14)(H,15,16)
- InChI Key： DYWRRNWMICDMNP-UHFFFAOYSA-N
- SMILES： OC(CC1=CC=C(CC#N)C2=C1N=CN2)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 322
XLogP3: 0.6
Topological Polar Surface Area: 89.8

4-Cyanomethyl-1H-benzimidazole-7-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061005561-250mg	4-Cyanomethyl-1H-benzimidazole-7-acetic acid	1803901-29-2	98%	250mg	$882.26	2022-04-02
Alichem	A061005561-500mg	4-Cyanomethyl-1H-benzimidazole-7-acetic acid	1803901-29-2	98%	500mg	$1,259.72	2022-04-02
Alichem	A061005561-1g	4-Cyanomethyl-1H-benzimidazole-7-acetic acid	1803901-29-2	98%	1g	$2,145.71	2022-04-02